Cas no 162600-00-2 (1,3-Dioxolane-4-methanol, 2,2-dimethyl-5-phenyl-, (4S,5R)-)

• Product name: 1,3-Dioxolane-4-methanol, 2,2-dimethyl-5-phenyl-, (4S,5R)-
• CAS No: 162600-00-2
• MF: C₁₂H₁₆O₃
• MW: 208.25364
• CID: 1343200
• PubChem ID: 11041973

1,3-Dioxolane-4-methanol, 2,2-dimethyl-5-phenyl-, (4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-methanol, 2,2-dimethyl-5-phenyl-, (4S,5R)-
• [(4S,5R)-2,2-dimethyl-5-phenyl-1,3-dioxolan-4-yl]methanol
• 162600-00-2
• DTXSID90453026
• SCHEMBL5331015

• Inchi： InChI=1S/C12H16O3/c1-12(2)14-10(8-13)11(15-12)9-6-4-3-5-7-9/h3-7,10-11,13H,8H2,1-2H3/t10-,11+/m0/s1
• InChI Key： INLPMARGHPUMDP-WDEREUQCSA-N
• SMILES： CC1(OC(C(O1)C2=CC=CC=C2)CO)C

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 38.69